2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole

• IUPAC Name: 2-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C13H17N5OS/c1-2-10-7-14-12(15-8-10)19-11-3-5-18(6-4-11)13-17-16-9-20-13/h7-9,11H,2-6H2,1H3
• InChI Key: MQRXLGXAUJYKSM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)C3=NN=CS3
• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol

Description

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects through the inhibition of various enzymes and signaling pathways involved in disease processes.
Biochemical and Physiological Effects
Studies have shown that 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole can modulate various biochemical and physiological processes in the body. It has been found to reduce inflammation, inhibit cancer cell growth, lower blood glucose levels, and exhibit antifungal and antibacterial activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole in lab experiments is its potential as a multi-targeted therapeutic agent. This means that it may be effective against multiple disease processes, making it a promising candidate for drug development. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to investigate its potential as an anticancer agent and to determine its safety and efficacy in clinical trials. Finally, research is needed to explore the potential of this compound as a lead compound for the development of novel therapeutics.
In conclusion, 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole is a promising compound with potential therapeutic applications in various fields of research. While more research is needed to fully understand its mechanism of action and potential side effects, its multi-targeted nature makes it a promising candidate for drug development.

Synthesis Methods

The synthesis method for 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole involves the reaction of 2-(4-bromophenyl)-1,3,4-thiadiazole with 5-ethyl-2-hydroxymethylpyrimidine in the presence of a base. This reaction results in the formation of the desired compound in good yield and purity.

Scientific Research Applications

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-1,3,4-thiadiazole has been investigated for its potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. In addition, it has been found to have potential as an antifungal and antibacterial agent.